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Compound of Interest

Compound Name: Azafrin

Cat. No.: B1237201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Azafrin is a unique apocarotenoid pigment found in the roots of certain parasitic plants. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of azafrin. Detailed experimental protocols for its

extraction, purification, and analysis are provided, alongside methodologies for evaluating its

antioxidant and cardioprotective effects. This document aims to serve as a valuable resource

for researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development who are interested in the potential therapeutic applications of azafrin.

Chemical Identity and Physicochemical Properties
Azafrin, also known as escobedin, is a C27 apocarotenoid carboxylic acid. Its chemical identity

and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers of Azafrin
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Identifier Value

IUPAC Name

(2E,4E,6E,8E,10E,12E,14E)-15-[(1R,2R)-1,2-

dihydroxy-2,6,6-trimethylcyclohexyl]-4,9,13-

trimethylpentadeca-2,4,6,8,10,12,14-heptaenoic

acid

Molecular Formula C₂₇H₃₈O₄[1]

Molecular Weight 426.6 g/mol [1]

CAS Number 507-61-9[1]

Synonyms
Escobedin, (5R,6R)-5,6-Dihydro-5,6-dihydroxy-

10'-apo-β,ψ-carotenoic acid

Table 2: Physicochemical Properties of Azafrin
Property Value

Appearance Orange-colored prisms

Melting Point 213 °C

Boiling Point 582.6 ± 50.0 °C (Predicted)

Solubility

Practically insoluble in water. Soluble in dilute

NaOH or Na₂CO₃ solutions, chloroform, alcohol,

acetic acid, and benzene. Sparingly soluble in

ether.

Optical Rotation [α]²⁰D -75° (c = 0.28 in alcohol)

UV-Vis Absorption Maxima (in Chloroform) 428 nm, 458 nm

Natural Sources and Biosynthesis
Azafrin is primarily isolated from the roots of parasitic plants belonging to the Escobedia and

Alectra genera, within the Scrophulariaceae family. Notable sources include Escobedia

grandiflora and Alectra parasitica. In these plants, azafrin accumulates in the apoplastic space

of the root cortex.
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The biosynthesis of azafrin is believed to occur through the oxidative cleavage of β-carotene.

This process is catalyzed by a carotenoid cleavage dioxygenase (CCD) enzyme, likely

belonging to the CCD4 subfamily.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1237201?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32180097/
https://pubmed.ncbi.nlm.nih.gov/32180097/
https://www.benchchem.com/product/b1237201#chemical-structure-and-properties-of-azafrin
https://www.benchchem.com/product/b1237201#chemical-structure-and-properties-of-azafrin
https://www.benchchem.com/product/b1237201#chemical-structure-and-properties-of-azafrin
https://www.benchchem.com/product/b1237201#chemical-structure-and-properties-of-azafrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

